Cas no 32999-10-3 (1,3,2-Benzodioxaborole, 2-butyl-)

• Product Name: 1,3,2-Benzodioxaborole, 2-butyl-
• CAS No: 32999-10-3
• MF: C₁₀H₁₃BO₂
• MW: 176.020023107529
• CID: 1454691
• Update Time: 2024-08-24

1,3,2-Benzodioxaborole, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Benzodioxaborole, 2-butyl-
• 2-butyl-1,3,2-benz-dioxaborole

• Inchi： 1S/C10H13BO2/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h4-7H,2-3,8H2,1H3
• InChI Key： MAGRVENHVLJKNY-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OB1CCCC

Computed Properties

• Exact Mass: 175.10449
• Monoisotopic Mass: 176.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 231.9±23.0 °C(Predicted)
• PSA: 18.46